Cas no 2248364-69-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethylazetidin-1-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethylazetidin-1-yl)acetate
• CAS No: 2248364-69-2
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 5868443
• PubChem ID: 165719482
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethylazetidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248364-69-2
• EN300-6514232
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethylazetidin-1-yl)acetate

• Inchi： 1S/C15H16N2O4/c1-2-10-7-16(8-10)9-13(18)21-17-14(19)11-5-3-4-6-12(11)15(17)20/h3-6,10H,2,7-9H2,1H3
• InChI Key： PYEKQXJWMBHBBQ-UHFFFAOYSA-N
• SMILES： O(C(CN1CC(CC)C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 288.11100700g/mol
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethylazetidin-1-yl)acetate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethylazetidin-1-yl)acetate (CAS No. 2248364-69-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethylazetidin-1-yl)acetate (CAS No. 2248364-69-2) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining an isoindole-1,3-dione moiety with an ethylazetidine group, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for small-molecule therapeutics, owing to its modular design and compatibility with various synthetic pathways.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethylazetidin-1-yl)acetate has surged, driven by advancements in targeted drug delivery and precision medicine. The compound's azetidine ring is a notable feature, as this four-membered nitrogen heterocycle is increasingly explored for its conformational rigidity and bioactivity. Such properties make it valuable for designing enzyme inhibitors or receptor modulators, aligning with current trends in personalized healthcare and biomarker-driven therapies.

From a synthetic chemistry perspective, CAS No. 2248364-69-2 exemplifies the growing interest in multifunctional scaffolds. Its ester linkage and isoindole core offer versatility for further derivatization, making it a candidate for combinatorial chemistry libraries. This adaptability is crucial for addressing challenges in high-throughput screening (HTS) and fragment-based drug design, where molecular diversity is paramount. Additionally, the compound's stability under physiological conditions has prompted investigations into its potential as a prodrug or bioconjugate component.

The rise of AI-driven drug discovery has further amplified the relevance of compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethylazetidin-1-yl)acetate. Computational models frequently highlight such structures for their drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles. Searches for "azetidine derivatives in medicinal chemistry" or "isoindole-1,3-dione applications" reflect the scientific community's focus on optimizing these motifs for CNS drugs or anti-inflammatory agents, areas where small-ring heterocycles show promise.

Beyond pharmaceuticals, CAS No. 2248364-69-2 may find utility in material science, particularly in designing functional polymers or photoactive materials. The isoindole-1,3-dione unit is known for its electron-accepting properties, which could be leveraged in organic electronics or sensor technologies. Such interdisciplinary applications underscore the compound's versatility and align with broader industrial trends toward sustainable chemistry and green synthesis methodologies.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethylazetidin-1-yl)acetate represents a compelling case study in modern chemical innovation. Its structural attributes and functional adaptability position it at the intersection of drug development, computational chemistry, and advanced materials, making it a subject of ongoing research and commercial interest.